Cas no 160883-09-0 (Bicyclo[2.2.1]heptan-7-ol,7-(trifluoromethyl)-)

Bicyclo[2.2.1]heptan-7-ol,7-(trifluoromethyl)- structure
160883-09-0 structure
Product Name:Bicyclo[2.2.1]heptan-7-ol,7-(trifluoromethyl)-
CAS No:160883-09-0
MF:C8H11F3O
MW:180.167553186417
CID:109617
PubChem ID:10103753
Update Time:2025-04-18

Bicyclo[2.2.1]heptan-7-ol,7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptan-7-ol,7-(trifluoromethyl)-
    • Bicyclo[2.2.1]heptan-7-ol, 7-(trifluoromethyl)- (9CI)
    • 160883-09-0
    • 7-(trifluoromethyl)bicyclo[2.2.1]heptan-7-ol
    • Inchi: 1S/C8H11F3O/c9-8(10,11)7(12)5-1-2-6(7)4-3-5/h5-6,12H,1-4H2
    • InChI Key: XPIYLGSDWRHYFY-UHFFFAOYSA-N
    • SMILES: FC(C1(C2CCC1CC2)O)(F)F

Computed Properties

  • Exact Mass: 180.07623
  • Monoisotopic Mass: 180.07619946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

Bicyclo[2.2.1]heptan-7-ol,7-(trifluoromethyl)- Related Literature

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